2-amino-N-ethyl-3-methylbenzamide

• IUPAC Name: 2-amino-N-ethyl-3-methylbenzamide
• InChI: InChI=1S/C10H14N2O/c1-3-12-10(13)8-6-4-5-7(2)9(8)11/h4-6H,3,11H2,1-2H3,(H,12,13)
• InChI Key: AHSWHAMZOMIXPD-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1N)C
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol

Description

2-amino-N-ethyl-3-methylbenzamide, also known as AEM, is a chemical compound that belongs to the class of amides. It is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone. AEM has been extensively studied for its various applications in scientific research. In

Mechanism of Action

The mechanism of action of 2-amino-N-ethyl-3-methylbenzamide is not fully understood. However, studies have suggested that it may act as a chelating agent, binding to metal ions and forming stable complexes. 2-amino-N-ethyl-3-methylbenzamide may also interact with proteins and enzymes, affecting their function and activity.
Biochemical and Physiological Effects:
2-amino-N-ethyl-3-methylbenzamide has been shown to have various biochemical and physiological effects. Studies have suggested that it may have antioxidant properties, protecting cells from oxidative damage. 2-amino-N-ethyl-3-methylbenzamide has also been shown to have anti-inflammatory effects, reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-amino-N-ethyl-3-methylbenzamide in lab experiments is its high purity. The synthesis method yields 2-amino-N-ethyl-3-methylbenzamide with a purity of over 99%, making it a reliable and consistent reagent. 2-amino-N-ethyl-3-methylbenzamide is also soluble in organic solvents, making it easy to handle and use in various experiments.
However, 2-amino-N-ethyl-3-methylbenzamide has some limitations as well. It can be toxic to cells at high concentrations, limiting its use in certain experiments. 2-amino-N-ethyl-3-methylbenzamide is also sensitive to light and air, and its stability can be affected by storage conditions.

Future Directions

There are several future directions for the use of 2-amino-N-ethyl-3-methylbenzamide in scientific research. One area of interest is the development of 2-amino-N-ethyl-3-methylbenzamide-based metal complexes for catalysis and materials science. Another area of research is the use of 2-amino-N-ethyl-3-methylbenzamide as a fluorescent probe for the detection of metal ions in biological systems.
Furthermore, the potential antioxidant and anti-inflammatory properties of 2-amino-N-ethyl-3-methylbenzamide make it a promising candidate for further study in the field of medicine. Future research could explore the use of 2-amino-N-ethyl-3-methylbenzamide as a therapeutic agent for the treatment of oxidative stress and inflammation-related diseases.
Conclusion:
In conclusion, 2-amino-N-ethyl-3-methylbenzamide is a versatile chemical compound that has various applications in scientific research. Its high purity, solubility, and stability make it a reliable and consistent reagent for use in lab experiments. 2-amino-N-ethyl-3-methylbenzamide has been studied for its potential applications in catalysis, electrochemistry, materials science, and as a fluorescent probe for metal ion detection in biological systems. Future research could explore the potential therapeutic applications of 2-amino-N-ethyl-3-methylbenzamide in medicine.

Synthesis Methods

The synthesis of 2-amino-N-ethyl-3-methylbenzamide involves the reaction of 2-amino-3-methylbenzoic acid with ethyl chloroformate and triethylamine in dichloromethane. The resulting product is then purified by recrystallization from ethanol. This method yields 2-amino-N-ethyl-3-methylbenzamide with a purity of over 99%.

Scientific Research Applications

2-amino-N-ethyl-3-methylbenzamide has been widely used in scientific research for its various applications. One of its primary uses is as a ligand in the synthesis of metal complexes. 2-amino-N-ethyl-3-methylbenzamide can coordinate with metal ions such as copper, nickel, and cobalt to form stable complexes. These complexes have been studied for their potential applications in catalysis, electrochemistry, and materials science.
2-amino-N-ethyl-3-methylbenzamide has also been used as a fluorescent probe for the detection of metal ions in biological systems. The presence of metal ions can quench the fluorescence of 2-amino-N-ethyl-3-methylbenzamide, making it a useful tool for studying metal ion binding in biological systems.